2-nitrobenzaldehyde N-phenylsemicarbazone

• IUPAC Name: 1-[(E)-(2-nitrophenyl)methylideneamino]-3-phenylurea
• InChI: InChI=1S/C14H12N4O3/c19-14(16-12-7-2-1-3-8-12)17-15-10-11-6-4-5-9-13(11)18(20)21/h1-10H,(H2,16,17,19)/b15-10+
• InChI Key: TZNYCZVUVQQOTI-XNTDXEJSSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NN=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)N/N=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H12N4O3
• Molecular Weight: 284.27 g/mol

Description

2-nitrobenzaldehyde N-phenylsemicarbazone, also known as NBPC, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 284.29 g/mol. The compound has been shown to possess a wide range of biological activities, including antiviral, antibacterial, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-nitrobenzaldehyde N-phenylsemicarbazone is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and survival. In particular, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of various kinases, including Akt and ERK, which are involved in cell signaling pathways that regulate cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In particular, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, which is thought to be due to its inhibitory effects on topoisomerase II and various signaling pathways. It has also been shown to have anti-inflammatory effects and to inhibit the production of various cytokines and chemokines that are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-nitrobenzaldehyde N-phenylsemicarbazone is its broad-spectrum activity against various cancer cell lines, as well as its antiviral and antibacterial properties. This makes it a promising candidate for the development of new anticancer and antiviral drugs. However, there are also some limitations to the use of this compound in lab experiments. For example, the compound has relatively low water solubility, which can make it difficult to work with in aqueous solutions. It also has some toxicity to normal cells, which can limit its therapeutic potential.

Future Directions

There are several future directions for research on 2-nitrobenzaldehyde N-phenylsemicarbazone. One area of interest is the development of new formulations of the compound that can improve its solubility and reduce its toxicity to normal cells. Another area of interest is the identification of the specific enzymes and signaling pathways that are targeted by this compound, which could lead to the development of more targeted and effective therapies. Finally, there is also interest in exploring the potential use of this compound in combination with other drugs or therapies, which could enhance its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of 2-nitrobenzaldehyde N-phenylsemicarbazone involves the reaction of 2-nitrobenzaldehyde with N-phenylsemicarbazide in the presence of a catalyst. The reaction is typically carried out in a solvent such as ethanol or methanol, and the product is obtained by filtration and recrystallization. The yield of the reaction is typically around 70-80%, and the purity of the product can be confirmed by various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

2-nitrobenzaldehyde N-phenylsemicarbazone has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. In particular, this compound has been shown to be effective against a variety of cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to have antiviral activity against herpes simplex virus type 1 and type 2, and antibacterial activity against Staphylococcus aureus and Escherichia coli.